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Compound of Interest

Compound Name: Tolylboronic acid

Cat. No.: B124818

An In-depth Technical Guide to the Health and Safety of Tolylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for handling tolylboronic
acid, a reagent commonly used in organic synthesis, particularly in Suzuki coupling reactions.
Due to its hazardous properties, a thorough understanding of safe handling practices,
emergency procedures, and disposal methods is crucial for all personnel working with this
compound. This document outlines the key hazards, protective measures, and response
protocols to ensure a safe laboratory environment.

Hazard Identification and Classification

Tolylboronic acid is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following classifications based
on available data.[1][2][3]

Table 1: GHS Hazard Classification for Tolylboronic Acid
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Hazard Class Hazard Category

Hazard Statement

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation.[1]
[21[3]141[5]

Serious Eye Damage/Eye

H319: Causes serious eye

o Category 2 / 2A o
Irritation irritation.[1][2][3][4][5]
Specific Target Organ Toxicity H335: May cause respiratory
_ Category 3 o
(Single Exposure) irritation.[1][2][3][4][5]
Acute Toxicity, Oral (for 4- )
Category 4 H302: Harmful if swallowed.[5]

Tolylboronic acid)

Signal Word: Warning[1][4][5]
Pictograms:

walt text

Physical and Chemical Properties

Understanding the physical and chemical properties of tolylboronic acid is essential for safe

handling and storage.

Table 2: Physical and Chemical Properties of Tolylboronic Acid Isomers
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Property

4-Tolylboronic acid

2-Tolylboronic acid

m-Tolylboronic
acid

CAS Number

5720-05-8[4][5][6][7]

16419-60-6[8]

17933-03-8[2][9]

Molecular Formula

C7H9sBO2[3][5][6][7]

C7H9sBO2[8]

C7H9sBO2[9]

Molecular Weight 135.96 g/mol [3][5][7] 135.96 g/mol [8] 135.96 g/mol [9]
White to off-white ) )
] _ Beige crystalline )
Appearance solid/crystalline Solid.
powder.[10]
powder.[7]

Melting Point 256-263 °C[5][6][7] 162-164 °C[10] Not specified.
- _ 275.2 °C at 760 N N
Boiling Point Not specified. Not specified.

mmHg[5][6]
N Slightly soluble in Slightly soluble in -
Solubility Not specified.

water.[10]

water.[10]

Safe Handling and Storage

Adherence to strict handling and storage protocols is mandatory to minimize exposure risks.

Engineering Controls

Ventilation: Handle tolylboronic acid exclusively in a well-ventilated area, such as a

certified chemical fume hood, to avoid inhalation of dust.[1][4][5] Ensure that eyewash

stations and safety showers are readily accessible and in close proximity to the workstation.

[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical. The following equipment must be worn when

handling tolylboronic acid:

Table 3: Required Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles with
side-shields conforming to EN
166 (EU) or NIOSH (US)

standards. A face shield may

be required for splash hazards.

[1](11]

Protects eyes from dust
particles and potential

splashes.[11]

Hand Protection

Chemically resistant,
impervious gloves (e.g.,
disposable nitrile or butyl
rubber gloves).[1][11][12]
Gloves must be inspected
before use and changed
immediately upon

contamination.[1][11]

Prevents skin contact. Proper
glove removal technique is
essential to avoid cross-

contamination.[11]

Body Protection

A flame-resistant lab coat, fully
buttoned. Long pants and
closed-toe shoes are

mandatory.[11]

Protects skin from accidental

spills and contact.[1]

Respiratory Protection

For operations that may
generate significant dust, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
engineering controls are
insufficient.[1][4]

Prevents inhalation of the
powdered compound, which

can cause respiratory irritation.

[1](8]

Storage Requirements

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

 Recommended storage temperatures can range from 0-8°C or refrigerated conditions to

maintain quality.[4][7]
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» Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]
[4]

Experimental Protocols: Emergency and Disposal

Procedures

While specific toxicological experiment protocols are not publicly available, the following
procedures for handling emergencies and disposal are critical for laboratory safety.

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First-Aid Protocols for Tolylboronic Acid Exposure
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Exposure Route Protocol

1. Remove the victim to fresh air immediately.[1]
[4][5] 2. If breathing is difficult, administer
) oxygen.[1][13] 3. If the victim is not breathing,
Inhalation i o o
provide artificial respiration. Do not use mouth-
to-mouth resuscitation.[1] 4. Seek immediate

medical attention.[1][4]

1. Immediately wash the affected area with

plenty of soap and water for at least 15 minutes.
Skin Contact [1][2][4] 2. Remove all contaminated clothing

and shoes.[1][5] 3. If skin irritation occurs or

persists, seek medical advice.[1][2]

1. Immediately rinse eyes cautiously with plenty

of water for at least 15 minutes, also under the

eyelids.[1][2][4][5] 2. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing.[1][4]

[5] 3. Seek immediate medical attention from an

ophthalmologist.[2][8]

1. Rinse mouth thoroughly with water.[4][5][8] 2.
) Do NOT induce vomiting.[5] 3. Never give
Ingestion . .
anything by mouth to an unconscious person.[8]

4. Seek immediate medical attention.[4][5]

Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate Personnel: Evacuate non-essential personnel from the spill area.[1][5]

Ensure Ventilation: Ensure adequate ventilation.

Avoid Dust Formation: Do not create dust clouds. Avoid breathing dust and vapors.[1][5][8]

Personal Protection: Wear all required PPE as outlined in Table 3, including respiratory
protection.[1][5]
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e Containment and Cleanup:
o Sweep up the spilled solid material using non-sparking tools.[1][4]

o Collect the material and place it into a suitable, closed, and labeled container for disposal.

[11[41[8]
o Clean the affected area thoroughly.

o Environmental Precautions: Prevent the spilled material from entering drains or waterways.

[1]8]

Waste Disposal

o Dispose of tolylboronic acid and any contaminated materials as hazardous waste.[4]

» Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[4]

e Itis recommended to use a licensed professional waste disposal service.[8]

Visualized Safety Workflows

The following diagrams illustrate key safety and emergency response workflows.
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Start: Prepare for Handling

Don Required PPE
(Goggles, Gloves, Lab Coat)

i

Work in Chemical Fume Hood

'

Weigh and Transfer Chemical

'

Post-Handling Procedures

End: Safe Completion

Click to download full resolution via product page

Caption: Standard workflow for safely handling tolylboronic acid.

Skin: Wash 15+ min | Eyes: Rinse 15+ min

Exposure Event  (Skin, Eye, Inhalation) Remove from Exposure Source |—>| First Aid Measures

- . mediate Provide SDS to
Inhalation: Fresh Air ion Medical Personnel

Click to download full resolution via product page

Caption: Logical flow for responding to an exposure event.
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Caption: Step-by-step procedure for cleaning up a tolylboronic acid spill.
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The toxicological properties of tolylboronic acid have not been fully investigated.[4] However,
the available data indicates potential for harm.

Table 5: Acute Toxicity Data for 4-Tolylboronic Acid

Test Type Route of Exposure  Species Dose/Duration

LD50 (Lethal Dose,

Intravenous Mouse 172 mg/kg[6]
50%)

Note: This data is for 4-tolylboronic acid. "Details of toxic effects not reported other than lethal
dose value."[6]

Carcinogenicity: There is no information available to indicate that tolylboronic acid is a
carcinogen.[4][8] No component of this product present at levels greater than or equal to 0.1%
is identified as a probable, possible, or confirmed human carcinogen by IARC.[8]

This technical guide is intended to provide essential safety information. Always refer to the
most current Safety Data Sheet (SDS) for the specific tolylboronic acid isomer you are using
and consult with your institution's Environmental Health and Safety (EHS) department for any
guestions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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